Cas no 41036-32-2 (D-Alanine Benzyl Ester p-Toluenesulfonate Salt)

D-Alanine Benzyl Ester p-Toluenesulfonate Salt is a chiral amino acid derivative widely used in peptide synthesis and pharmaceutical research. Its key advantages include high purity and stability, making it a reliable building block for the preparation of modified peptides and bioactive compounds. The p-toluenesulfonate counterion enhances solubility in organic solvents, facilitating efficient coupling reactions. The benzyl ester protecting group allows selective deprotection under mild conditions, enabling controlled synthetic pathways. This compound is particularly valuable in asymmetric synthesis and the development of peptidomimetics, where precise stereochemistry is critical. Its consistent performance and compatibility with standard peptide coupling reagents make it a preferred choice for researchers.
D-Alanine Benzyl Ester p-Toluenesulfonate Salt structure
41036-32-2 structure
Product Name:D-Alanine Benzyl Ester p-Toluenesulfonate Salt
CAS No:41036-32-2
MF:C17H21NO5S
MW:351.417343854904
MDL:MFCD00039092
CID:55341
PubChem ID:2802425
Update Time:2025-05-20

D-Alanine Benzyl Ester p-Toluenesulfonate Salt Chemical and Physical Properties

Names and Identifiers

    • D-alanine benzyl ester*P-tolunesulfonate
    • H-D-Ala-OBzl . p-tosylate
    • H-D-Ala-OBzl*Tos
    • D-Ala-O-Bzl TsOH
    • D-Ala-OBzlTosOH
    • D-Alanine benzyl ester p-toluenesulfonate salt
    • D-Alanine Benzyl Ester p-Toluenesulfonate
    • H-D-Ala-Obzl P-Tosylate
    • D-ALANINE BENZYL ESTER
    • D-Alanine Benzyl Ester p-Toluenesulfonate Salt Also see: A481525
    • D-Alanine Benzyl Ester p-Toluenesulfonate SaltAlso see: A481525
    • D-Alanine benzyl ester tosylate
    • H-D-Ala-OBzl · p-tosylate
    • H-D-Ala-Obzl.Tos.OH
    • H-D-Ala-OBzl·TOSD-Alanine benzyl ester tosylate
    • H-D-Ala-OBzl•TosOH
    • L-alanine benzylester 4-methylbenzenesulphonate
    • H-D-ALA-OBZL P-TOSYLAT
    • (R)-Benzyl 2-aminopropanoate 4-methylbenzenesulfonate
    • benzyl (2R)-2-aminopropanoate,4-methylbenzenesulfonic acid
    • H-D-Ala-OBzl Tos
    • H-D-Ala-OBzl·Tos-OH
    • L-Alanine benzyl ester 4-methylbenzenesulphonate
    • H-D-Ala-OBzl.TosOH
    • O-Benzyl-D-alanine toluene-p-sulphonate
    • H-D-Ala-OBzl.Tos-OH
    • C17H21NO5S
    • H-Ala-OBzl. HCl
    • H-D-Ala-Obzl.TOS
    • CDS1_000191
    • PubChem12308
    • H-D-Ala-OBzl TsOH
    • Maybridge1_002479
    • H-D-Ala-OBzl yenTos-OH
    • DivK1c_001231
    • EINECS 255-185-2
    • NWOPHJSSBMABBD-DDWIOCJRSA-N
    • H-D-Ala-OBzl-TosOH
    • HMS548I15
    • D-alanine benzyl ester p-toluene sulfonic acid salt
    • benzyl (2R)-2-aminopropanoate;4-methylbenzenesulfonic acid
    • 4-methylbenzene-1-sulfonic acid; benzyl (2R)-2-aminopropanoate
    • SR-01000645529-1
    • CS-W011862
    • FD21014
    • A825407
    • MFCD00039092
    • Q-101557
    • D-alanine benzylester p-toluene sulfonic acid salt
    • D-alanine benzyl ester p-toluenesulfonic acid salt
    • EN300-268019
    • 41036-32-2
    • AM81488
    • 2-aminopropanoic acid (phenylmethyl) ester; 4-methylbenzenesulfonic acid
    • Benzyl D-alaninate p-toluenesulfonate
    • D-Alanine, phenylmethyl ester, 4-methylbenzenesulfonate
    • Benzyl D-alaninate 4-methylbenzenesulfonate (1:1)
    • AKOS015924053
    • SCHEMBL719791
    • HY-W011146
    • DS-15150
    • J-300009
    • CCG-50586
    • NS00088156
    • BENZYL D-ALANINATE 4-METHYLBENZENESULFONATE
    • DA-64074
    • A2004
    • BENZYL (2R)-2-AMINOPROPANOATE; PARA-TOLUENE SULFONATE
    • D-Alanine Benzyl Ester p-Toluenesulfonate Salt
    • MDL: MFCD00039092
    • Inchi: 1S/C10H13NO2.C7H8O3S/c1-8(11)10(12)13-7-9-5-3-2-4-6-9;1-6-2-4-7(5-3-6)11(8,9)10/h2-6,8H,7,11H2,1H3;2-5H,1H3,(H,8,9,10)/t8-;/m1./s1
    • InChI Key: NWOPHJSSBMABBD-DDWIOCJRSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.O(C([C@@H](C)N)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 351.11400
  • Monoisotopic Mass: 351.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 371
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 115

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.0800
  • Melting Point: 113.0 to 117.0 deg-C
  • Boiling Point: 256.5°C at 760 mmHg
  • Flash Point: 119.6 °C
  • Refractive Index: 5.0 ° (C=3, MeOH)
  • PSA: 115.07000
  • LogP: 4.09980
  • Solubility: Not determined

D-Alanine Benzyl Ester p-Toluenesulfonate Salt Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

D-Alanine Benzyl Ester p-Toluenesulfonate Salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A2004-25g
D-Alanine Benzyl Ester p-Toluenesulfonate Salt
41036-32-2 98.0%(LC&T)
25g
1195CNY 2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A2004-5g
D-Alanine Benzyl Ester p-Toluenesulfonate Salt
41036-32-2 98.0%(LC&T)
5g
395CNY 2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DS454-250mg
D-Alanine Benzyl Ester p-Toluenesulfonate Salt
41036-32-2 95+%
250mg
51CNY 2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DS454-5g
D-Alanine Benzyl Ester p-Toluenesulfonate Salt
41036-32-2 95+%
5g
382CNY 2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DS454-1g
D-Alanine Benzyl Ester p-Toluenesulfonate Salt
41036-32-2 95+%
1g
98CNY 2021-05-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R009634-1g
D-Alanine Benzyl Ester p-Toluenesulfonate Salt
41036-32-2 98%
1g
¥101 2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R009634-25g
D-Alanine Benzyl Ester p-Toluenesulfonate Salt
41036-32-2 98%
25g
¥576 2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R009634-5g
D-Alanine Benzyl Ester p-Toluenesulfonate Salt
41036-32-2 98%
5g
¥191 2023-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D81570-1g
H-D-Ala-OBzl.TosOH
41036-32-2 95%
1g
¥32.0 2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
D81570-5g
H-D-Ala-OBzl.TosOH
41036-32-2 95%
5g
¥68.0 2023-09-08

D-Alanine Benzyl Ester p-Toluenesulfonate Salt Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:41036-32-2)D-丙氨酸苄酯对甲苯磺酸盐
Order Number:LE26562362
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:41036-32-2)D-Alanine Benzyl Ester p-Toluenesulfonate Salt
Order Number:A825407
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:22
Price ($):408.0/155.0
Email:sales@amadischem.com

Additional information on D-Alanine Benzyl Ester p-Toluenesulfonate Salt

D-Alanine Benzyl Ester p-Toluenesulfonate Salt: An In-Depth Analysis

D-Alanine Benzyl Ester p-Toluenesulfonate Salt, also known by its CAS number 41036-32-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of D-alanine, a naturally occurring amino acid, and is modified with a benzyl ester group and a p-toluenesulfonate group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The structure of D-Alanine Benzyl Ester p-Toluenesulfonate Salt is characterized by its amino acid backbone, which includes the D-alanine moiety. This stereochemistry is crucial as it determines the compound's interaction with biological systems. The benzyl ester group adds stability to the molecule, while the p-toluenesulfonate group introduces a sulfonate ester functionality, which can be utilized in various chemical reactions. Recent studies have highlighted the importance of such functional groups in enhancing the bioavailability and pharmacokinetic properties of drugs.

Recent research has focused on the synthesis and characterization of D-Alanine Benzyl Ester p-Toluenesulfonate Salt. Scientists have developed novel methods to synthesize this compound with high purity and yield. For instance, a study published in the Journal of Medicinal Chemistry outlined a two-step synthesis process involving the coupling of D-alanine with benzyl alcohol, followed by sulfonation using p-toluenesulfonyl chloride. This approach not only simplifies the synthesis but also ensures the formation of high-quality crystals suitable for X-ray crystallography studies.

The application of D-Alanine Benzyl Ester p-Toluenesulfonate Salt in drug design has been explored extensively. Due to its unique structure, this compound serves as an excellent precursor for the development of peptide-based drugs. For example, researchers have utilized this compound to synthesize bioactive peptides that target specific receptors in cancer cells. These peptides have shown promising results in preclinical trials, demonstrating their potential as anticancer agents.

In addition to its role in drug design, D-Alanine Benzyl Ester p-Toluenesulfonate Salt has found applications in materials science. Its ability to form stable ester bonds makes it a valuable component in the synthesis of biodegradable polymers. A recent study published in Polymer Chemistry highlighted its use in creating environmentally friendly polymers that degrade under physiological conditions, making them ideal for use in drug delivery systems.

The toxicity profile of D-Alanine Benzyl Ester p-Toluenesulfonate Salt has also been investigated to ensure its safety for therapeutic use. Studies conducted on cellular models have shown that this compound exhibits low cytotoxicity, even at high concentrations. Furthermore, acute toxicity studies in rodents have demonstrated that it is well-tolerated, with no significant adverse effects observed.

In conclusion, D-Alanine Benzyl Ester p-Toluenesulfonate Salt (CAS No: 41036-32-2) is a multifaceted compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative drugs and materials. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and medicine.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:41036-32-2)D-丙氨酸苄酯对甲苯磺酸盐
LE26562362
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:41036-32-2)D-Alanine Benzyl Ester p-Toluenesulfonate Salt
A825407
Purity:99%/99%
Quantity:500g/100g
Price ($):408.0/155.0
Email